3-Hydroxy-N-benzimidazolon-5-yl-2-naphthamide

• Molecular Formula: C18H11N3O3
• Molecular Weight: 317.3 g/mol
• IUPAC Name: 3-hydroxy-N-(2-oxobenzimidazol-5-yl)naphthalene-2-carboxamide
• InChI: InChI=1S/C18H11N3O3/c22-16-8-11-4-2-1-3-10(11)7-13(16)17(23)19-12-5-6-14-15(9-12)21-18(24)20-14/h1-9,22H,(H,19,23)
• InChI Key: FPAOGTANKGDVMP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C(=CC2=C1)C(=O)NC3=CC4=NC(=O)N=C4C=C3)O

Description

3-Hydroxy-N-benzimidazolon-5-yl-2-naphthamide is a useful research compound. Its molecular formula is C18H11N3O3 and its molecular weight is 317.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The product thus obtained is fit for the preparation of azo pigments of high fastness and according to HPLC contains <0.1% of 5-aminobenzimidazolone and <0.1% of 3-hydroxy-2-naphthoic acid.

Synthesis routes and methods II

Procedure details

75.0 g (0.5 mol) of 5-aminobenzimidazolone and 41 g of anhydrous sodium acetate are initially introduced into 700 ml of N,N'-dimethylformamide and 776.8 g of 3-hydroxy-2-naphthoyl chloride (from 99.0 g (0.52 mol) of 3-hydroxy-2-naphthoic acid) in chlorobenzene are metered in at 5°-10° C. in the course of 30 min. After addition is complete, the mixture is subsequently stirred at 20° C. for 3 h, warmed to 50° C. and filtered. The filter cake does not filter off with suction very well (suction time: 14 h). For purification, the filter cake is taken up in 1 ml of methanol, the mixture is stirred and filtered off with suction, and the filter cake is washed with 250 ml of methanol and subsequently several times with a total of 1 l of boiling water. After drying, 130.3 g of 3-hydroxy-N-benzimidazolon-5-yl-2-naphthamide are obtained; this corresponds to 81.7% of theory.

Synthesis routes and methods III

Procedure details

CS 178560 describes the reaction of a solution of 3-hydroxy-2-naphthoyl chloride in toluene with 5-aminobenzimidazolone in the 30-fold amount of water in the presence of sodium acetate to give 3-hydroxy-N-benzimida-zolon-5-yl-2-naphthamide in 86% yield.